Cas no 52084-85-2 (2-amino-5-(benzamidomethyl)naphthalene-1-sulfonic acid)

2-amino-5-(benzamidomethyl)naphthalene-1-sulfonic acid structure
52084-85-2 structure
Product Name:2-amino-5-(benzamidomethyl)naphthalene-1-sulfonic acid
CAS No:52084-85-2
MF:C18H16N2O4S
MW:356.395643234253
CID:1578660
PubChem ID:53981827
Update Time:2025-04-21

2-amino-5-(benzamidomethyl)naphthalene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-5-(benzamidomethyl)naphthalene-1-sulfonic acid
    • 1-naphtha<wbr>
    • 2-Amino-5-[(benzoylamino)methyl]naphthalene-1-sulfonic acid
    • LogP
    • SCHEMBL11593848
    • DTXSID401187776
    • 52084-85-2
    • 2-Amino-5-[(benzoylamino)methyl]-1-naphthalenesulfonic acid
    • Inchi: 1S/C18H16N2O4S/c19-16-10-9-14-13(7-4-8-15(14)17(16)25(22,23)24)11-20-18(21)12-5-2-1-3-6-12/h1-10H,11,19H2,(H,20,21)(H,22,23,24)
    • InChI Key: JYUAZYQCKQWDHM-UHFFFAOYSA-N
    • SMILES: S(C1C(=CC=C2C(=CC=CC2=1)CNC(C1C=CC=CC=1)=O)N)(=O)(=O)O

Computed Properties

  • Exact Mass: 356.08318
  • Monoisotopic Mass: 356.08307817g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 568
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • PSA: 109.49
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